Cas no 80945-68-2 (Benzothiazole,2-hydrazinyl-4-nitro-)

• Product Name: Benzothiazole,2-hydrazinyl-4-nitro-
• CAS No: 80945-68-2
• MF: C₇H₆N₄O₂S
• MW: 210.213139057159
• CID: 707926
• PubChem ID: 45077387
• Update Time: 2025-04-19

Benzothiazole,2-hydrazinyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-hydrazinyl-4-nitro-
• 2(3H)-Benzothiazolone,4-nitro-,hydrazone(9CI)
• 2-hydrazino-4-methyl-6-trifluoromethylpyrimidine
• 2-hydrazino-4-methyl-thiazole
• 2-hydrazino-4-nitro-1,3-benzothiazole
• 6-methyl-4-trifluoromethyl-2-pyrimidinyl hydrazine
• 80945-68-2
• (4-nitro-1,3-benzothiazol-2-yl)hydrazine
• (Z)-2-Hydrazono-4-nitro-2,3-dihydrobenzo[d]thiazole
• SCHEMBL11210857
• CHEMBL1241422

• Inchi： 1S/C7H6N4O2S/c8-10-7-9-6-4(11(12)13)2-1-3-5(6)14-7/h1-3H,8H2,(H,9,10)
• InChI Key： AVDOFMGETZDDRR-UHFFFAOYSA-N
• SMILES： S1C(NN)=NC2C(=CC=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.02100
• Monoisotopic Mass: 210.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 128.23000
• LogP: 2.13550